919778-41-9(Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-),SY325061

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Properties

Names and Identifiers

- (R,R)-(+)-1,2-BIS(T-BUTYLMETHYLPHOSPHINO)BENZENE (R,R)-BENZP*
- tert-butyl-[2-[tert-butyl(methyl)phosphanyl]phenyl]-methylphosphane
- (1R,1′R)-1,1′-(1,2-Phenylene)bis[1-(1,1-dimethylethyl)-1-methylphosphine] (ACI)
- Phosphine, 1,1′-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-, (R,R)- (9CI)
- (R,R)-BenzP
- 1，2-Bis((R)-tert-butyl(methyl)phosphino)benzene
- DTXSID20545044
- 1,2-bis((R)-tert-butyl(methyl)phosphaneyl)benzene
- Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-
- (S,S)-(-)-1,2-Bis(t-butylmethylphosphino)benzene (S,S)-BenzP*
- 1,2-bis(t-butylmethylphosphino)benzene
- MFCD29919367
- 1355162-85-4
- (r,r)-(+)-1,2-bis(t-butylmethylphosphino)benzene
- SCHEMBL15063247
- (1,2-Phenylene)bis[tert-butyl(methyl)phosphane]
- (R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP*
- TERT-BUTYL({2-[TERT-BUTYL(METHYL)PHOSPHANYL]PHENYL})METHYLPHOSPHANE
- SY325061
- 919778-41-9
- MDL： MFCD18837015
- InChIKey： JFUWTGUCFKJVST-HDICACEKSA-N
- Inchi： 1S/C16H28P2/c1-15(2,3)17(7)13-11-9-10-12-14(13)18(8)16(4,5)6/h9-12H,1-8H3/t17-,18+
- SMILES： [P@](C1C=CC=CC=1[P@](C)C(C)(C)C)(C)C(C)(C)C

Computed Properties

Exact Mass: 282.16662489g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 282.16662489g/mol
Heavy Atom Count: 18
Complexity: 231
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 0Å²

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0065LX-50mg	Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-	919778-41-9	98%	50mg	$37.00	2024-04-20
A2B Chem LLC	AC86405-50mg	Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-	919778-41-9	98%	50mg	$34.00	2024-07-18
Aaron	AR0065U9-50mg	Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-	919778-41-9	98%	50mg	$53.00	2025-02-10
abcr	AB295141-50 mg	(R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP*; .	919778-41-9		50mg	€195.10	2023-06-21
Ambeed	A362120-50mg	1,2-Bis((R)-tert-butyl(methyl)phosphino)benzene	919778-41-9	98%	50mg	$46.0	2025-02-20
AstaTech	D72418-0.1/G	(R,R)-BENZP	919778-41-9	95%	0.1g	$543	2023-09-19
ChemScence	CS-0098014-100mg	(R,R)-BenzP	919778-41-9	>98.0%	100mg	$215.0	2022-04-26
eNovation Chemicals LLC	D769869-50mg	Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-	919778-41-9	97%	50mg	$170	2022-09-07
BAI LING WEI Technology Co., Ltd.	15-0166-50mg	(R,R)-(+)-1,2-Bis(t-butylmethylphosphino)benzene (R,R)-BenzP*	919778-41-9		50mg	￥ 1185
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTS552-100mg	tert-butyl({2-[tert-butyl(methyl)phosphanyl]phenyl})methylphosphane	919778-41-9	95%	100mg	￥763.0

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Synthesis

Synthetic Circuit 1

919778-41-9

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Chlorobenzene ; 48 h, 70 °C

Reference

: Facile Synthesis of Highly Congested 1,2-Diphosphinobenzenes from Bis(phosphine)boronium Salts

Yamamoto, Yoshikazu; Koizumi, Toru; Katagiri, Kosuke; Furuya, Yui; Danjo, Hiroshi; et al, Organic Letters, 2006, 8(26), 6103-6106

Synthetic Circuit 2

25979-07-1

919778-41-9

Reaction Conditions

1.1 Catalysts: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C; 70 °C → -78 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, rt

Reference

: Phosphine transition metal complex as antitumor agent and method the preparation thereof

, World Intellectual Property Organization, , ,

Synthetic Circuit 3

25979-07-1

919778-41-9

Reaction Conditions

1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C; 70 °C → -78 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -78 °C → 20 °C; 1 h, 20 °C; 20 °C → 0 °C
1.4 Solvents: Tetrahydrofuran ; 0 °C → 20 °C; 1 h, 20 °C

Reference

: Phosphinobenzene borane derivative production method, 1,2-bis(dialkylphosphino)benzene derivative production method and transition metal complex

, World Intellectual Property Organization, , ,

Synthetic Circuit 4

25979-07-1

919778-41-9

Reaction Conditions

1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 2 h, 70 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane ; -78 °C; 30 min, -78 °C
1.3 Solvents: Tetrahydrofuran ; -78 °C; 1 h, -78 °C → rt; 1 h, rt; rt → 0 °C
1.4 Solvents: Tetrahydrofuran ; 1 h, 0 °C → rt

Reference

: Preparation of optically active 1,2-bis(dialkylphosphino)benzenes as ligands for asymmetric hydrogenation catalysts

, Japan, , ,

Synthetic Circuit 5

25979-07-1

919778-41-9

Reaction Conditions

1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 1.5 h, reflux; reflux → -80 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt; cooled
1.4 Solvents: Tetrahydrofuran ; cooled; 1 h, rt

Reference

: Rigid P-Chiral Phosphine Ligands with tert-Butylmethylphosphino Groups for Rhodium-Catalyzed Asymmetric Hydrogenation of Functionalized Alkenes

Imamoto, Tsuneo; Tamura, Ken; Zhang, Zhenfeng; Horiuchi, Yumi; Sugiya, Masashi; et al, Journal of the American Chemical Society, 2012, 134(3), 1754-1769

Synthetic Circuit 6

25979-07-1

919778-41-9

Reaction Conditions

1.1 Reagents: Dabco Solvents: Tetrahydrofuran ; 1.5 h, reflux; reflux → -80 °C
1.2 Reagents: sec-Butyllithium Solvents: Hexane , Cyclohexane ; 30 min, -80 °C
1.3 Solvents: Tetrahydrofuran ; 1 h, -80 °C → rt; 1 h, rt
1.4 1 h, rt
1.5 Reagents: Ammonium chloride Solvents: Water

Reference

: Enantiopure 1,2-Bis(tert-butylmethylphosphino)benzene as a Highly Efficient Ligand in Rhodium-Catalyzed Asymmetric Hydrogenation

Tamura, Ken; Sugiya, Masashi; Yoshida, Kazuhiro; Yanagisawa, Akira; Imamoto, Tsuneo, Organic Letters, 2010, 12(19), 4400-4403

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Raw materials

tert-butyldichlorophosphine

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Preparation Products

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- (919778-41-9)

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Suppliers

Shanghai chemsoon Biotechnology Co., Ltd

Audited Supplier

(CAS:919778-41-9)

MR./MRS.:ZHAO JING LI

Phone:17558870519

Email:sales02@chemsoon.com

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215951-98-7(Phosphine,1,1'-(1,2-phenylene)bis[1,1-bis(1,1-dimethylethyl)-)

Cas no 919778-41-9 (Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-)

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Properties

Names and Identifiers

Computed Properties

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Pricemore >>

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Raw materials

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Preparation Products

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Suppliers

Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl- Related Literature

Related Categories

919778-41-9 (Phosphine, 1,1'-(1,2-phenylene)bis[1-(1,1-dimethylethyl)-1-methyl-) Related Products